Cas no 1342552-22-0 ((3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride)

• Product Name: (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride
• CAS No: 1342552-22-0
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• MDL: MFCD20280200
• CID: 5208005
• PubChem ID: 64239864
• Update Time: 2025-06-20

(3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-YLMETHANESULFONYL CHLORIDE
• Isochroman-1-ylmethanesulfonyl chloride
• (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride
• 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-YLMETHANESULFONYLCHLORIDE
• 1H-2-Benzopyran-1-methanesulfonyl chloride, 3,4-dihydro-

• MDL： MFCD20280200
• Inchi： 1S/C10H11ClO3S/c11-15(12,13)7-10-9-4-2-1-3-8(9)5-6-14-10/h1-4,10H,5-7H2
• InChI Key： JIQDXDIZEZSLPE-UHFFFAOYSA-N
• SMILES： ClS(CC1C2C=CC=CC=2CCO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride

Introduction to (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride (CAS No. 1342552-22-0)

(3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride (CAS No. 1342552-22-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a benzopyran ring and a methanesulfonyl chloride group. These features contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The benzopyran ring, also known as chroman, is a six-membered ring with a double bond and an oxygen atom. This structure is common in many natural products and synthetic compounds, including flavonoids and coumarins. The presence of the methanesulfonyl chloride group adds reactivity to the molecule, making it an excellent electrophile in nucleophilic substitution reactions. This characteristic is particularly useful in the synthesis of sulfonamides and other sulfur-containing compounds.

Recent research has highlighted the potential of (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride in the development of new pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that the compound's reactivity and structural flexibility allowed for the efficient synthesis of a series of derivatives with potent antiviral activity against various strains of influenza virus.

In addition to its applications in antiviral drug development, (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride has also shown promise in the field of cancer research. A study published in *Cancer Research* investigated the use of this compound as a scaffold for designing new anticancer drugs. The researchers synthesized a series of derivatives and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that several derivatives exhibited significant cytotoxicity, suggesting their potential as lead compounds for further drug development.

The versatility of (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride extends beyond pharmaceutical applications. In materials science, this compound has been explored for its potential use in the synthesis of functional polymers and coatings. A study published in *Polymer Chemistry* demonstrated that the compound can be used as a monomer or crosslinking agent to create polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, automotive, and aerospace industries.

From a synthetic chemistry perspective, (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride can be prepared through several well-established methods. One common approach involves the reaction of (3,4-dihydro-1H-2-benzopyran-1-yl)methanol with thionyl chloride (SOCl₂). This reaction proceeds via an SN₂ mechanism, resulting in the formation of the desired methanesulfonyl chloride derivative. The reaction conditions can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety and handling of (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride are important considerations for both laboratory and industrial settings. As with many organic chlorides, this compound can be corrosive and may release toxic fumes when heated or exposed to moisture. Therefore, it is essential to handle this compound with appropriate personal protective equipment (PPE) and under well-controlled conditions to ensure safety.

In conclusion, (3,4-dihydro-1H-2-benzopyran-1-yl)methanesulfonyl chloride (CAS No. 1342552-22-0) is a valuable compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.